Cas no 2138224-21-0 (5-(1,4-Oxazepan-4-yl)pyridine-2-carbaldehyde)

• Product Name: 5-(1,4-Oxazepan-4-yl)pyridine-2-carbaldehyde
• CAS No: 2138224-21-0
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 6157222
• PubChem ID: 165778788
• Update Time: 2025-05-20

5-(1,4-Oxazepan-4-yl)pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-726203
• 2138224-21-0
• 5-(1,4-oxazepan-4-yl)pyridine-2-carbaldehyde
• 5-(1,4-Oxazepan-4-yl)pyridine-2-carbaldehyde

• Inchi： 1S/C11H14N2O2/c14-9-10-2-3-11(8-12-10)13-4-1-6-15-7-5-13/h2-3,8-9H,1,4-7H2
• InChI Key： GXLOANOWYNONFL-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=NC(C=O)=CC=2)CCC1

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 42.4Ų

Additional information on 5-(1,4-Oxazepan-4-yl)pyridine-2-carbaldehyde

Comprehensive Overview of 5-(1,4-Oxazepan-4-yl)pyridine-2-carbaldehyde (CAS No. 2138224-21-0)

5-(1,4-Oxazepan-4-yl)pyridine-2-carbaldehyde (CAS No. 2138224-21-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, featuring a pyridine-2-carbaldehyde core linked to a 1,4-oxazepane ring, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting neurological and metabolic disorders.

The molecular structure of 5-(1,4-Oxazepan-4-yl)pyridine-2-carbaldehyde combines the aromaticity of pyridine with the flexibility of the oxazepane moiety, making it a valuable scaffold for medicinal chemistry. Recent studies highlight its role in modulating enzyme activity and receptor binding, which aligns with the growing demand for novel small-molecule therapeutics. Keywords such as "oxazepane derivatives" and "pyridine carbaldehyde synthesis" frequently appear in academic literature, reflecting its relevance in contemporary research.

In the context of green chemistry and sustainable synthesis, 5-(1,4-Oxazepan-4-yl)pyridine-2-carbaldehyde has been explored for its compatibility with eco-friendly catalytic methods. This aligns with the industry's shift toward reducing hazardous byproducts, a topic widely searched by professionals in organic synthesis and process optimization. The compound's stability under mild reaction conditions further enhances its appeal for scalable production.

Another trending topic tied to this compound is its potential in AI-driven drug design. Computational models increasingly leverage heterocyclic compounds like 5-(1,4-Oxazepan-4-yl)pyridine-2-carbaldehyde to predict bioactivity and optimize lead candidates. Searches for "machine learning in medicinal chemistry" often intersect with discussions about such structurally diverse intermediates, underscoring their interdisciplinary importance.

From a commercial perspective, suppliers and manufacturers of fine chemicals emphasize the compound's high purity and reproducibility, addressing the needs of high-throughput screening and preclinical development. Analytical techniques like HPLC and NMR are critical for quality control, ensuring compliance with regulatory standards—a frequent concern for buyers searching for "CAS 2138224-21-0 suppliers" or "custom synthesis services."

In summary, 5-(1,4-Oxazepan-4-yl)pyridine-2-carbaldehyde represents a convergence of innovation in pharmaceutical intermediates, sustainable chemistry, and computational drug discovery. Its multifaceted applications and alignment with industry trends make it a compound of enduring interest for researchers and developers worldwide.